Cas no 82793-38-2 (Benzoic acid, 4-methoxy-3-propyl-)

• Product name: Benzoic acid, 4-methoxy-3-propyl-
• CAS No: 82793-38-2
• MF: C₁₁H₁₄O₃
• MW: 194.22706
• CID: 682594
• PubChem ID: 18430734

Benzoic acid, 4-methoxy-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3-propyl-
• 4-methoxy-3-propylbenzoic acid
• 82793-38-2
• DTXSID40593709
• SCHEMBL3547262

• Inchi： InChI=1S/C11H14O3/c1-3-4-8-7-9(11(12)13)5-6-10(8)14-2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： DMNAYXOCMDHRTI-UHFFFAOYSA-N
• SMILES： CCCC1=C(C=CC(=C1)C(=O)O)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.1